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Compound of Interest

Compound Name: 4-Ethoxypyrimidine-2-carbonitrile

Cat. No.: B114434

Technical Guide: Physicochemical
Characterization of Pyrimidine Carbonitriles

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide addresses the physical characteristics of pyrimidine carbonitriles, with
a specific focus on the methodologies for determining the melting and boiling points of
compounds such as 4-Ethoxypyrimidine-2-carbonitrile. Due to the limited availability of
specific experimental data for 4-Ethoxypyrimidine-2-carbonitrile in publicly accessible
literature, this document will focus on the established protocols for characterizing analogous
compounds and provide a general framework for analysis.

Introduction to Pyrimidine Carbonitriles

Pyrimidine carbonitriles are a class of heterocyclic organic compounds that incorporate a
pyrimidine ring substituted with a nitrile group. These structures are of significant interest in
medicinal chemistry and drug development due to their presence in various biologically active
molecules. The physicochemical properties of these compounds, such as melting and boiling
points, are critical parameters that influence their synthesis, purification, formulation, and
pharmacokinetic profiles.

The specific compound, 4-Ethoxypyrimidine-2-carbonitrile, belongs to this class. While
specific experimental values for its melting and boiling points are not readily available in the
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cited literature, the following sections will detail the standard experimental procedures used to
determine these crucial physical constants.

Physical Characteristics of Pyrimidine Derivatives

The melting and boiling points of pyrimidine derivatives are influenced by factors such as
molecular weight, intermolecular forces (like dipole-dipole interactions and van der Waals
forces), and the nature of the substituents on the pyrimidine ring. For instance, the presence of
polar groups can lead to higher melting and boiling points.

For context, a related compound, 2-Cyanopyrimidine, is a solid with a melting point range of
40-44 °CJ[1]. Another related molecule, 2-Ethoxy-4,6-difluoropyrimidine, has a predicted boiling
point of 207.487 °C at 760 mmHg[2]. These values for related structures can offer an
estimation range for 4-Ethoxypyrimidine-2-carbonitrile, though experimental verification is
essential.

Data Presentation

As specific experimental data for 4-Ethoxypyrimidine-2-carbonitrile is not available, a
comparative table of related pyrimidine derivatives is presented below to provide context.

Compound Name CAS Number Melting Point (°C) Boiling Point (°C)

2-Cyanopyrimidine 14080-23-0 40-44 Not available

2-Ethoxy-4,6- . ;
166524-65-8 Not available 207.487 (Predicted)

difluoropyrimidine

4-Chloropyrimidine-2-

o 898044-48-9 Not available Not available
carbonitrile
4,6-
Dichloropyrimidine-2- 1451391-83-5 Not available Not available
carbonitrile

Note: The data for the target compound is not available in the searched literature. The provided
data is for structurally related compounds to give a general idea of the expected physical state
and properties.
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Experimental Protocols for Physical
Characterization

The determination of melting and boiling points is a fundamental aspect of compound
characterization. The following are detailed methodologies for these experiments.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of the dry, crystalline sample is packed into a capillary
tube (sealed at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block and a thermometer or a digital temperature sensor.

o Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire sample becomes a clear liquid (the completion of
melting) are recorded. This range is the melting point of the substance.

o Purity Indication: A sharp melting point range (0.5-1 °C) is indicative of a pure compound,
while a broad range suggests the presence of impurities.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination (Siwoloboff Method)

This method is suitable for small quantities of a liquid.
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e Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small
test tube (fusion tube).

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the
fusion tube with its open end submerged in the liquid.

e Apparatus Setup: The fusion tube is attached to a thermometer and heated in a heating bath
(e.g., an oil bath or a heating block).

e Heating and Observation: The bath is heated slowly. As the temperature rises, a stream of
bubbles will emerge from the open end of the capillary tube.

e Recording the Boiling Point: The heating is stopped, and the bath is allowed to cool slowly.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point. This occurs when the vapor pressure inside the capillary equals the external
atmospheric pressure.

Logical Workflow for Compound Synthesis and
Characterization

The following diagram illustrates a general workflow for the synthesis and subsequent
characterization of a novel pyrimidine derivative like 4-Ethoxypyrimidine-2-carbonitrile.
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General Workflow for Synthesis and Characterization
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Caption: A generalized workflow for the synthesis and characterization of a chemical
compound.

This guide provides a foundational understanding of the physical characterization of pyrimidine
carbonitriles for researchers and professionals in drug development. While specific data for 4-
Ethoxypyrimidine-2-carbonitrile remains elusive in the public domain, the outlined
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experimental protocols and the comparative data for related compounds offer a robust
framework for its empirical investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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